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Compound of Interest

2-cyano-N-(2-
Compound Name:
hydroxyethyl)acetamide

cat. No.: B1276933

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of 2-cyano-N-(2-hydroxyethyl)acetamide, a versatile intermediate in
heterocyclic synthesis.

Molecular Structure and Chemical Identity

2-cyano-N-(2-hydroxyethyl)acetamide is a chemical compound featuring a cyano group, an
amide, and a primary alcohol. Its structural representation and key chemical identifiers are
summarized below.
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Identifier Value Source
Molecular Formula C5H8N202 [1]
Molecular Weight 128.13 g/mol [1]
CAS Number 15029-40-0 [1]
SMILES O=C(NCCO)CC#N [1]
JBFRGXRQXZOZTA-
InChlKey [1]
UHFFFAOYSA-N
2-cyano-N-(2-
IUPAC Name [1]

hydroxyethyl)acetamide

Physicochemical Properties

Detailed experimental data on the physicochemical properties of 2-cyano-N-(2-
hydroxyethyl)acetamide are not readily available in the reviewed literature. The following
table presents available data and predicted values.

Property Value Source
Melting Point Not available [2]
Boiling Point Not available [2]
Solubility Not available

Spectroscopic Data

While specific spectra are not publicly available, the existence of NMR, FTIR, and Raman data
has been noted.[3] General principles and typical chemical shift/frequency ranges are provided
for interpretation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR: The proton NMR spectrum is expected to show distinct signals for the methylene
protons adjacent to the oxygen and nitrogen atoms, the methylene protons adjacent to the
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cyano group, and the exchangeable protons of the amide and hydroxyl groups.

13C NMR: The carbon NMR spectrum will display signals for the carbonyl carbon, the cyano
carbon, and the three distinct methylene carbons. The carbon attached to the electronegative
oxygen atom is expected to have a larger chemical shift.[4]

Infrared (IR) Spectroscopy

The IR spectrum of 2-cyano-N-(2-hydroxyethyl)acetamide would be characterized by
absorption bands corresponding to its functional groups:

O-H stretch: A broad band in the region of 3200-3600 cm~1* due to the hydroxyl group.

N-H stretch: A moderate band around 3300 cm~* from the amide group.

C=N stretch: A sharp, medium intensity peak around 2250 cm~1.

C=0 stretch: A strong absorption band in the range of 1650-1680 cm~1 for the amide
carbonyl.

Synthesis of 2-cyano-N-(2-hydroxyethyl)acetamide

The synthesis of 2-cyano-N-(2-hydroxyethyl)acetamide can be achieved through several
routes, with a common and versatile method being the reaction of an amine with a
cyanoacetate derivative.[5]

Experimental Protocol: Reaction of Ethyl Cyanoacetate
with Ethanolamine

This protocol is based on a general procedure for the synthesis of cyanoacetamides.[6][7]
Specific quantities and conditions for the synthesis of the title compound may require
optimization.

Materials:
» Ethyl cyanoacetate

e Ethanolamine

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.chemguide.co.uk/analysis/nmr/interpretc13.html
https://www.benchchem.com/product/b1276933?utm_src=pdf-body
https://www.benchchem.com/product/b1276933?utm_src=pdf-body
https://www.benchchem.com/product/b1276933?utm_src=pdf-body
https://www.researchgate.net/publication/281314664_ChemInform_Abstract_Utility_of_2-Cyano-N-2-hydroxyethylacetamide_in_Heterocyclic_Synthesis
https://orgsyn.org/demo.aspx?prep=cv1p0179
https://www.chemicalbook.com/synthesis/2-cyanoacetamide.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Ethanol (or other suitable solvent)

Procedure:

» Dissolve ethyl cyanoacetate in a suitable solvent such as ethanol.

o Add ethanolamine to the solution. The reaction can often proceed at room temperature or
with gentle heating.[5]

e The reaction mixture is stirred for a period of time to allow for the completion of the reaction.

e The product may precipitate from the reaction mixture upon cooling or after removal of the
solvent under reduced pressure.

e The crude product can be purified by recrystallization from a suitable solvent, such as
ethanol.

Reaction Workflow Diagram:
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Caption: Synthesis of 2-cyano-N-(2-hydroxyethyl)acetamide.

Signaling Pathways and Logical Relationships

The primary utility of 2-cyano-N-(2-hydroxyethyl)acetamide is as a versatile building block in
the synthesis of various heterocyclic compounds.[5][8] Its multiple reactive sites allow for a
variety of chemical transformations.
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Logical Relationship Diagram:
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Caption: Reactivity of 2-cyano-N-(2-hydroxyethyl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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